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Abstract

MLT-231 is a potent and highly selective allosteric inhibitor of the Mucosa-Associated Lymphoid
Tissue Lymphoma Translocation protein 1 (MALT1).[1][2][3][4][5] MALTL1 is a paracaspase that
plays a critical role in the activation of NF-kB signaling downstream of the T-cell and B-cell
antigen receptors.[3][5] Its proteolytic activity is essential for the survival of certain types of
lymphomas, particularly the Activated B-cell like (ABC) subtype of Diffuse Large B-cell
Lymphoma (ABC-DLBCL).[1][6][7] MLT-231 inhibits the protease function of MALT1, preventing
the cleavage of its substrates and subsequently suppressing the pro-survival NF-kB pathway.
[1][3] These application notes provide detailed protocols for in vitro assays to characterize the
activity of MLT-231.
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Parameter Value Cell Line/System Reference

MALT1 Inhibition

9nM Biochemical Assa 111315

(IC50) y [11[31[5]
BCL10 Cleavage

o 160 nM Cellular Assay [11[3114]
Inhibition (1IC50)
Cell Proliferation ] OCI-Ly3 (ABC-

o Low micromolar range [1][5]
Inhibition DLBCL)
NF-kB Target Gene Effective at 50-5000 OCI-Ly3 (ABC- 1]
Suppression nM DLBCL)

Signaling Pathway

The diagram below illustrates the role of MALT1 in the NF-kB signaling pathway and the
mechanism of action for MLT-231. Upon antigen receptor stimulation, the CBM complex,
consisting of CARD11, BCL10, and MALT1, is formed.[8] This leads to the activation of
MALT1's protease function, which cleaves substrates like BCL10 and RelB, ultimately resulting
in the activation of the NF-kB transcription factor and promoting cell survival. MLT-231
allosterically binds to MALT1, inhibiting its proteolytic activity and blocking the downstream
signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607148#mlt-231-in-vitro-assay-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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